Cas no 873870-50-9 (2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 873870-50-9
• MF: C₁₆H₁₅F₃N₄OS
• MW: 368.376712083817
• CID: 5776379
• PubChem ID: 8834186
• Update Time: 2025-05-27

2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 873870-50-9
• AKOS034522941
• Z66614500
• EN300-26688564
• 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C16H15F3N4OS/c1-10-6-12(16(17,18)19)11(7-20)14(22-10)25-8-13(24)23-15(9-21)4-2-3-5-15/h6H,2-5,8H2,1H3,(H,23,24)
• InChI Key： DMTMUVVXZRJLAO-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C(F)(F)F)C=C(C)N=1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 368.09186677g/mol
• Monoisotopic Mass: 368.09186677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Additional information on 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

Introduction to 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide (CAS No. 873870-50-9)

2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide, with the CAS number 873870-50-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as sulfides, which are characterized by the presence of a sulfur atom bonded to two carbon atoms. The specific arrangement of functional groups in this molecule, including the cyano, methyl, and trifluoromethyl substituents, contributes to its distinct chemical and biological properties.

The chemical structure of 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide is particularly noteworthy for its potential applications in drug discovery and development. The presence of the cyano group, which is a common functional group in many pharmaceuticals, suggests that this compound may exhibit potent biological activity. Additionally, the trifluoromethyl group, known for its electron-withdrawing properties, can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for various therapeutic applications.

Recent studies have explored the pharmacological properties of 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a key enzyme implicated in inflammatory diseases. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide has also been investigated for its anticancer potential. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The researchers observed significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings highlight the compound's potential as a lead candidate for further development into an anticancer drug.

The synthesis of 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide has been optimized through various methodologies to ensure high yields and purity. One common synthetic route involves the reaction of 3-cyano-6-methyl-4-(trifluoromethyl)pyridine with thiourea to form the corresponding thioamide intermediate, followed by alkylation with 1-chloroacetyl chloride and subsequent treatment with potassium cyanide to introduce the cyano group on the cyclopentyl ring. This multi-step process has been refined to minimize side reactions and maximize the efficiency of the synthesis.

The physicochemical properties of 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide have also been extensively characterized. The compound is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and environmental factors. Its solubility profile has been studied in various solvents, with notable solubility observed in polar organic solvents such as dimethyl sulfoxide (DMSO). This property is advantageous for its use in biological assays and formulation development.

In conclusion, 2-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide (CAS No. 873870-50-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical utility.